ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate

• IUPAC Name: ethyl 2-[2-(4-chlorophenyl)sulfanylpropanoylamino]benzoate
• InChI: InChI=1S/C18H18ClNO3S/c1-3-23-18(22)15-6-4-5-7-16(15)20-17(21)12(2)24-14-10-8-13(19)9-11-14/h4-12H,3H2,1-2H3,(H,20,21)
• InChI Key: WKLITMAYGQOXGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C(C)SC2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO3S
• Molecular Weight: 363.9 g/mol

Description

Ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate, also known as CP-122,288, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thioester derivatives, and its unique chemical structure makes it a promising candidate for various research purposes.

Mechanism of Action

Ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate binds to the active site of FAAH and inhibits its activity. This leads to an increase in the levels of endocannabinoids, which can activate cannabinoid receptors in the body. The activation of these receptors can have various physiological effects, including pain relief, anti-inflammatory effects, and neuroprotection.
Biochemical and Physiological Effects:
ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate has been found to have various biochemical and physiological effects. It has been shown to have analgesic effects in animal models of pain, and it has also been found to have anti-inflammatory effects. In addition, ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate is its selectivity for FAAH. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. In addition, ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate has been shown to be stable in vitro and in vivo, which makes it a useful compound for studying the pharmacokinetics of FAAH inhibitors.
One limitation of ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate is its low solubility in water, which can make it difficult to use in certain experiments. In addition, the inhibition of FAAH by ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate can lead to the accumulation of other fatty acid amides, which can have their own physiological effects. This can make it difficult to interpret the results of experiments using ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate.

Future Directions

There are several future directions for research on ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate. One area of interest is the potential use of FAAH inhibitors such as ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate for the treatment of pain and inflammation. Another area of interest is the role of endocannabinoids in neurodegenerative diseases, and the potential use of FAAH inhibitors for the treatment of these diseases. In addition, there is ongoing research on the development of more selective and potent FAAH inhibitors, which could have even greater potential for scientific research and therapeutic applications.

Synthesis Methods

The synthesis of ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate involves the reaction of 4-chlorothiophenol with 2-bromoacetic acid ethyl ester in the presence of triethylamine to form 2-(4-chlorophenylthio)acetic acid ethyl ester. This intermediate is then reacted with 2-aminobenzoic acid in the presence of dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt) to form ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate.

Scientific Research Applications

Ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate has been extensively studied for its potential applications in scientific research. It has been found to be a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids such as anandamide. The inhibition of FAAH by ethyl 2-({2-[(4-chlorophenyl)thio]propanoyl}amino)benzoate leads to an increase in the levels of endocannabinoids, which can have various physiological effects.